Vanadyl sulfate

Specification

• Description: Vanadyl sulfate appears as a blue crystalline solid. Very soluble in water. Denser than water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.; Vanadyl sulfate is a vanadium coordination entity and a metal sulfate.; Vanadyl sulfate is a sulfate of vanadium that occurs naturally as the mineral pauflerite. It is a common source of vanadium in the laboratory. Vanadyl sulfate is an intermediate in the extraction of vanadium from petroleum residues and is also a component of some food supplements and drugs. Vanadium is a transition metal with the chemical symbol V and atomic number 23. The element usually combines with other elements such as oxygen, sodium, sulfur, or chloride, and occurs naturally in about 65 different minerals and in fossil fuel deposits. Vanadium is found in many organisms, and is used by some life forms as an active center of enzymes. (L837, L838, L852)
• CAS No.: 16229-43-9
• Molecular Formula: O5SV
• Molecular Weight: 163.01 g/mol
• IUPAC Name: oxovanadium(2+);sulfate
• Standard InChI: InChI=1S/H2O4S.O.V/c1-5(2,3)4;;/h(H2,1,2,3,4);;/q;;+2/p-2
• Standard InChI Key: UUUGYDOQQLOJQA-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)[O-].O=[V+2]
• Canonical SMILES: [O-]S(=O)(=O)[O-].O=[V+2]
• Melting Point: MP: decomposes at 265 °C /Vanadyl sulfate dihydrate/